Cas no 1099670-01-5 (3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile)

• Product Name: 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile
• CAS No: 1099670-01-5
• MF: C₉H₈ClN₅
• MW: 221.646319389343
• CID: 5273785
• Update Time: 2025-05-24

3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-6-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-1-YL)PROPANENITRILE
• 3-{4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl}propanenitrile
• 1H-Pyrazolo[3,4-d]pyrimidine-1-propanenitrile, 4-chloro-6-methyl-
• 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile

• Inchi： 1S/C9H8ClN5/c1-6-13-8(10)7-5-12-15(4-2-3-11)9(7)14-6/h5H,2,4H2,1H3
• InChI Key： LLWQAVIIEZZLCR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(CCC#N)C2=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4

Additional information on 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile

3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile: A Promising Compound in Pharmaceutical Research

3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile (CAS No. 1099670-01-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile features a pyrazolo[3,4-d]pyrimidine core with a chlorine and methyl substituent on the pyrazole ring, and a cyano group on the propyl side chain. This specific arrangement of functional groups imparts the compound with distinct pharmacological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile has also demonstrated promising antiviral activity. Research has indicated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential candidate for antiviral drug development.

The anticancer potential of 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile has also been explored. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and cell cycle arrest, leading to reduced cell proliferation. Specifically, it has been effective against breast cancer, lung cancer, and colorectal cancer cells. These findings suggest that further investigation into its anticancer mechanisms is warranted.

The pharmacokinetic properties of 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile have been evaluated in preclinical studies. Results indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral therapeutic agent. Additionally, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile in humans. Early-phase clinical trials have demonstrated promising results in terms of safety and tolerability. Ongoing trials are focusing on specific indications such as inflammatory diseases and cancer.

In conclusion, 3-(4-Chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidin-1-YL)propanenitrile (CAS No. 1099670-01-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is expected that this compound will play an increasingly important role in the treatment of various diseases.